2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)-N-(4-methoxybenzyl)acetamide

• IUPAC Name: 2-[1-(4-fluorophenyl)sulfonylpiperidin-2-yl]-N-[(4-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C21H25FN2O4S/c1-28-19-9-5-16(6-10-19)15-23-21(25)14-18-4-2-3-13-24(18)29(26,27)20-11-7-17(22)8-12-20/h5-12,18H,2-4,13-15H2,1H3,(H,23,25)
• InChI Key: IJRWYWTUKICWQD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CC2CCCCN2S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C21H25FN2O4S
• Molecular Weight: 420.5 g/mol

Description

2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)-N-(4-methoxybenzyl)acetamide, also known as FLX475, is a small molecule inhibitor of CCR4, a chemokine receptor that plays a role in regulating the immune system. FLX475 has shown potential in preclinical studies as a treatment for various inflammatory and autoimmune diseases.

Scientific Research Applications

1. Synthesis and Application in Carbohydrate Chemistry

The synthesis and application of similar sulfonyl-protected groups in carbohydrate chemistry have been explored. For instance, the 2-[(4-fluorophenyl)sulfonyl]ethoxy carbonyl (Fsec) group has been designed and evaluated for the protection of hydroxyl groups in carbohydrate synthesis. This research demonstrates the utility of sulfonyl-protected groups in synthesizing complex carbohydrate structures, indicating potential applications in designing novel compounds for biomedical research (Spjut, Qian, & Elofsson, 2010).

2. Molecular Docking and Enzyme Inhibitory Activities

The synthesis of triazole analogues containing similar structural motifs has been reported, demonstrating significant inhibitory activities against enzymes like bovine carbonic anhydrase (bCA-II), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE). These findings suggest the potential application of structurally related compounds in the development of enzyme inhibitors, which could have therapeutic applications (Virk et al., 2018).

3. Antibacterial Potentials

Research into acetamide derivatives bearing heterocyclic cores has shown that these compounds possess moderate antibacterial activity. This indicates that compounds with similar acetamide groups could be explored for their antibacterial properties, potentially leading to new antibiotics or antimicrobial agents (Iqbal et al., 2017).

4. Applications in Synthetic Chemistry

The development of versatile reagents for N-alkylacetamide synthesis demonstrates the broad utility of acetamide moieties in synthetic chemistry. This includes the synthesis of pharmaceutical products, indicating that compounds with an acetamide group could be useful intermediates in the development of new drugs (Sakai et al., 2022).